Cas no 1210632-15-7 (N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1210632-15-7
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 5981185
• PubChem ID: 45530027
• Update Time: 2025-06-29

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• N-benzyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-methylpyrazole-3-carboxamide
• F5086-0299
• AKOS024496014
• 1210632-15-7

• Inchi： 1S/C21H20N4O3S/c1-24-15(11-12-22-24)20(26)25(13-14-7-5-4-6-8-14)21-23-18-16(27-2)9-10-17(28-3)19(18)29-21/h4-12H,13H2,1-3H3
• InChI Key： QEESQWXBYADABD-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=C(C=2N=C1N(C(C1=CC=NN1C)=O)CC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 408.12561169g/mol
• Monoisotopic Mass: 408.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.7Ų

Additional information on N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1210632-15-7)

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1210632-15-7, belongs to a class of molecules that are being extensively studied for their therapeutic properties. The presence of multiple functional groups, including benzyl, dimethoxy, benzothiazol, and pyrazole moieties, contributes to its intricate chemical profile and makes it a subject of interest for synthetic chemists and medicinal biologists alike.

The N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide structure is characterized by a benzothiazole core, which is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. The benzothiazole ring system is further modified by the introduction of dimethoxy groups at the 4 and 7 positions, which can influence the electronic properties and binding affinity of the molecule. Additionally, the presence of a pyrazole ring at the 5-position adds another layer of complexity, potentially enhancing the compound's bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. The benzyl group at the nitrogen position can also play a crucial role in modulating the pharmacokinetic properties of the molecule.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Preliminary results indicate that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The dimethoxy substituents on the benzothiazole ring are thought to enhance solubility and improve oral bioavailability, which are critical factors for drug efficacy. Furthermore, the pyrazole moiety has been shown to contribute to binding stability when interacting with biological targets.

The synthesis of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide presents a significant challenge due to its complex structure. However, recent methodological advancements in organic synthesis have made it possible to construct such molecules with greater efficiency and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for this compound's architecture. These synthetic strategies not only improve accessibility but also allow for structural modifications that can fine-tune biological activity.

One of the most exciting aspects of this compound is its potential in combination therapy. The unique combination of functional groups suggests that it could be repurposed for multiple indications or used in conjunction with existing drugs to enhance therapeutic outcomes. For instance, its anti-inflammatory properties could make it valuable in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with cancer-related pathways opens up possibilities for oncological applications.

As research progresses, it is expected that more detailed pharmacological profiles will emerge, providing deeper insights into the mechanisms of action and potential side effects of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide. Clinical trials will be essential in validating these preclinical findings and assessing its safety and efficacy in human populations. The development pipeline for this compound remains promising, with several academic and industrial groups actively investigating its potential.

The impact of computational tools on drug discovery cannot be overstated. Advanced algorithms can predict how modifications to the structure of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide might affect its bioactivity. This allows researchers to design experiments more efficiently and focus on the most promising derivatives. Such high-throughput virtual screening has already led to several breakthroughs in identifying novel drug candidates.

The future directions for research on this compound include exploring its interactions with other biological targets beyond kinases and enzymes. For example, studying its effects on receptors involved in pain perception or neurotransmitter release could open up new avenues for treating neurological disorders. Furthermore, investigating how environmental factors influence its stability and bioavailability will be crucial for optimizing formulations.

In conclusion,N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-ylyl)-1-methylpyrazolecarboxamide (CAS No. 1210632–15–7) represents a fascinating subject of study with significant therapeutic potential. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to evolve，this compound will undoubtedly play an important role in shaping future treatments for various diseases.